Cas no 91166-74-4 ([1]Benzopyrano[3,4-c]pyrazol-4(3H)-one)

Technical Introduction: 1-Benzopyrano[3,4-c]pyrazol-4(3H)-one is a heterocyclic compound featuring a fused benzopyran and pyrazole core. This structure imparts unique electronic and steric properties, making it a valuable scaffold in medicinal chemistry and material science. Its rigid, planar conformation enhances binding affinity in biological targets, particularly in kinase and enzyme inhibition studies. The compound’s stability under physiological conditions and synthetic versatility allow for diverse functionalization, enabling tailored applications in drug discovery and optoelectronic materials. Its high purity and well-defined reactivity profile further support its utility as a key intermediate in organic synthesis. Researchers value this derivative for its balanced physicochemical properties and potential in developing novel therapeutic agents or advanced functional materials.

[1]Benzopyrano[3,4-c]pyrazol-4(3H)-one structure

91166-74-4 structure

Product Name:[1]Benzopyrano[3,4-c]pyrazol-4(3H)-one

CAS No:91166-74-4

MF:C₁₀H₆N₂O₂

MW:186.166841983795

CID:4307952

Update Time:2025-05-22

[1]Benzopyrano[3,4-c]pyrazol-4(3H)-one Chemical and Physical Properties

Names and Identifiers

- [1]Benzopyrano[3,4-c]pyrazol-4(3H)-one
- Inchi： 1S/C10H6N2O2/c13-10-9-7(5-11-12-9)6-3-1-2-4-8(6)14-10/h1-5H,(H,11,12)
- InChI Key： QAPFOGHRYDDKFY-UHFFFAOYSA-N
- SMILES： N1=CC2C3=CC=CC=C3OC(=O)C=2N1

[1]Benzopyrano[3,4-c]pyrazol-4(3H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-9063002-1.0g	3H,4H-chromeno[3,4-c]pyrazol-4-one	91166-74-4	95%	1.0g	$0.0	2022-12-06

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Additional information on [1]Benzopyrano[3,4-c]pyrazol-4(3H)-one

Benzopyrano[3,4-c]pyrazol-4(3H)-one: A Comprehensive Overview

Benzopyrano[3,4-c]pyrazol-4(3H)-one, identified by the CAS number 91166-74-4, is a unique and complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which combines elements of both benzopyran and pyrazole moieties, resulting in a molecule with potential applications in drug design and material science.

The chemical structure of Benzopyrano[3,4-c]pyrazol-4(3H)-one is characterized by a fused bicyclic system, where a benzene ring is fused to a pyran ring, which in turn is connected to a pyrazole ring. This arrangement creates a molecule with significant aromaticity and conjugation, properties that are often desirable in pharmaceutical compounds due to their potential for interacting with biological targets such as enzymes and receptors.

Recent studies have highlighted the potential of Benzopyrano[3,4-c]pyrazol-4(3H)-one as a lead compound in the development of new therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits promising anti-inflammatory properties, suggesting its potential use in treating conditions such as arthritis and other inflammatory diseases.

In addition to its pharmacological applications, Benzopyrano[3,4-c]pyrazol-4(3H)-one has also been explored for its role in material science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of new types of semiconductors and optoelectronic devices.

The synthesis of Benzopyrano[3,4-c]pyrazol-4(3H)-one involves a multi-step process that typically begins with the preparation of precursor compounds such as benzopyran derivatives. These precursors are then subjected to various chemical reactions, including cyclizations and condensations, to form the final product. The synthesis process requires precise control over reaction conditions to ensure high yields and purity.

One of the key challenges in working with Benzopyrano[3,4-c]pyrazol-4(3H)-one is its stability under certain conditions. While it exhibits good stability under normal storage conditions, exposure to light or heat can lead to degradation. Researchers have therefore developed methods to stabilize the compound during synthesis and storage.

The biological activity of Benzopyrano[3,4-c]pyrazol-4(3H)-one has been extensively studied using various in vitro and in vivo models. These studies have revealed that the compound has potent antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders.

In conclusion, Benzopyrano[3,4-c]pyrazol-4(3H)-one, with its unique structure and versatile properties, represents an exciting area of research with potential applications across multiple disciplines. As ongoing studies continue to uncover new insights into its properties and functions, this compound is poised to play an increasingly important role in both academic research and industrial applications.